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Compound of Interest

Compound Name: Perchloryl fluoride

Cat. No.: B1593512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for perchloryl
fluoride (FClO₃). The information is compiled from peer-reviewed literature and established

chemical databases, offering a centralized resource for professionals in research and

development. This document presents quantitative data in structured tables, details relevant

experimental methodologies, and includes visualizations of key chemical processes and

workflows.

Thermochemical and Physical Properties
Perchloryl fluoride is a colorless, toxic gas with a characteristic sweet odor.[1] While it has a

relatively small positive enthalpy of formation, it is kinetically stable, decomposing only at

temperatures around 400 °C.[2] It is a powerful oxidizing and fluorinating agent.[2] The key

thermochemical and physical properties of perchloryl fluoride are summarized in the tables

below.

Key Thermochemical Data
The following table summarizes the standard state (298.15 K and 1 bar) thermochemical

values for perchloryl fluoride in the gas phase.
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Property Symbol (Unit) Value Reference(s)

Standard Enthalpy of

Formation (Gas)
ΔfH°gas (kJ/mol) -21.42 ± 2.90 [3]

Standard Molar

Entropy (Gas)
S°gas (J/mol·K) 278.97 [2]

Heat Capacity (Gas,

298.15 K)
Cp (J/mol·K) 64.89 [3]

Enthalpy of Formation

(Gas, 0 K)
ΔfH°gas (kJ/mol) -12.69 ± 2.90 [3]

Integrated Heat

Capacity (0 K to

298.15 K)

H°298 - H°0 (kJ/mol) 13.30 [3]

Physical Properties
Property Value Reference(s)

Molecular Formula FClO₃ [4]

Molar Mass 102.45 g/mol [5]

Melting Point -147.8 °C (125.3 K) [2]

Boiling Point -46.7 °C (226.5 K) [2]

Density (liquid, 20 °C) 1.434 g/cm³ [6]

Heat of Vaporization 4.6 kcal/mol (19.25 kJ/mol) [6]

Critical Temperature 95.2 °C (368.3 K) [2]

Critical Pressure 53 atm (5,400 kPa) [2]

Gas Phase Heat Capacity (Shomate Equation)
The heat capacity (Cp) of perchloryl fluoride in the gas phase can be calculated over a range

of temperatures using the Shomate equation parameters provided by the National Institute of

Standards and Technology (NIST).
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Equation: Cp° = A + Bt + Ct² + D*t³ + E/t² where:

Cp° = heat capacity (J/mol·K)

t = temperature (K) / 1000

The following table lists the Shomate equation coefficients for two temperature ranges.

Temperat
ure
Range (K)

A B C D E
Referenc
e

298.15 -

1200
36.66519 152.4842 -125.8631 37.21241 -0.625788 [7]

1200 -

6000
107.0485 0.561539 -0.110696 0.007508 -7.743538 [7]

Experimental Protocols
The thermochemical data presented in this guide are derived from various experimental

studies. Below are detailed descriptions of the methodologies employed in key experiments.

Synthesis of Perchloryl Fluoride
Perchloryl fluoride can be synthesized through several methods, primarily involving the

fluorination of perchlorates.

Method 1: Reaction of Potassium Perchlorate with Fluorosulfuric Acid A common laboratory

and industrial synthesis involves the reaction of an inorganic perchlorate, such as potassium

perchlorate (KClO₄), with an excess of fluorosulfuric acid (HSO₃F).[2][6]

Procedure:

Potassium perchlorate is mixed with approximately 10 parts by weight of fluosulfonic acid.

[6]

The mixture is agitated and heated to a temperature of at least 40 °C.[6]
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Perchloryl fluoride gas evolves from the reaction mixture, typically in a temperature

range of 50-125 °C.[6]

The evolved gas is then collected and purified.

The overall reaction is: KClO₄ + HSO₃F → KHSO₄ + FClO₃[2]
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Synthesis of Perchloryl Fluoride

Potassium Perchlorate (KClO₄)

Heated Reactor
(>40°C)

Fluorosulfuric Acid (HSO₃F)

Potassium Bisulfate (KHSO₄)

Byproduct

Perchloryl Fluoride (FClO₃)
(Gas)

Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Determining Enthalpy of Formation

Preparation

Experiment

Calculation

Calibrate Calorimeter
(with Benzoic Acid)

Load Bomb with FClO₃

and excess H₂

Initiate Combustion

Measure Temperature Rise (ΔT)

Calculate Heat of Reaction (Q)

Apply Corrections
(Washburn, etc.)

Calculate ΔfH°(FClO₃)
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Electrophilic Aromatic Perchlorylation

Aromatic Ring + FClO₃

Step 1: Formation of Electrophile
F-Cl⁺(O₂)-O⁻-AlCl₃

Lewis Acid (e.g., AlCl₃)

Step 2: Nucleophilic Attack
(Rate-Determining)

Arenium Ion Intermediate
(Resonance Stabilized)

Step 3: Deprotonation

Perchlorylated Aromatic Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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